Cas no 1898150-44-1 (2,2-dimethyl-3-2-(1H-pyrazol-1-yl)phenylpropanoic acid)

• Product Name: 2,2-dimethyl-3-2-(1H-pyrazol-1-yl)phenylpropanoic acid
• CAS No: 1898150-44-1
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 5565744
• PubChem ID: 117362560
• Update Time: 2025-11-06

2,2-dimethyl-3-2-(1H-pyrazol-1-yl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 1898150-44-1
• EN300-1767873
• 2,2-dimethyl-3-[2-(1H-pyrazol-1-yl)phenyl]propanoic acid
• 2,2-dimethyl-3-2-(1H-pyrazol-1-yl)phenylpropanoic acid

• Inchi： 1S/C14H16N2O2/c1-14(2,13(17)18)10-11-6-3-4-7-12(11)16-9-5-8-15-16/h3-9H,10H2,1-2H3,(H,17,18)
• InChI Key： NEJXTNJSKAZKLG-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CC1C=CC=CC=1N1C=CC=N1)=O

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.1Ų

Additional information on 2,2-dimethyl-3-2-(1H-pyrazol-1-yl)phenylpropanoic acid

Comprehensive Overview of 2,2-dimethyl-3-(2-(1H-pyrazol-1-yl)phenyl)propanoic acid (CAS No. 1898150-44-1)

2,2-dimethyl-3-(2-(1H-pyrazol-1-yl)phenyl)propanoic acid (CAS No. 1898150-44-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound, characterized by a pyrazole ring linked to a phenyl group and a propanoic acid moiety, exhibits properties that make it a promising candidate for drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, given its ability to modulate biological pathways.

The chemical structure of 2,2-dimethyl-3-(2-(1H-pyrazol-1-yl)phenyl)propanoic acid includes a dimethyl-substituted propanoic acid backbone, which enhances its stability and solubility in various solvents. This feature is critical for its application in medicinal chemistry, where solubility and bioavailability are key factors. The presence of the 1H-pyrazol-1-yl group further contributes to its reactivity, enabling it to participate in diverse chemical reactions such as cross-coupling and cyclization. These properties align with current trends in green chemistry, as researchers seek sustainable methods to synthesize complex molecules.

In recent years, the demand for heterocyclic compounds like 2,2-dimethyl-3-(2-(1H-pyrazol-1-yl)phenyl)propanoic acid has surged, driven by their utility in developing small-molecule therapeutics. For instance, pyrazole derivatives are widely explored for their anti-inflammatory, antimicrobial, and anticancer properties. This compound’s potential to serve as a pharmacophore in drug design has made it a focal point in high-throughput screening (HTS) campaigns. Additionally, its relevance to precision medicine and targeted therapy aligns with the growing emphasis on personalized healthcare solutions.

From an industrial perspective, CAS No. 1898150-44-1 is also valued for its role in agrochemical innovation. Pyrazole-containing compounds are frequently employed in the development of crop protection agents, such as herbicides and fungicides. The 2,2-dimethyl substitution in this molecule may enhance its environmental persistence, a trait often sought after in sustainable agriculture. This aligns with global efforts to address food security challenges by improving crop yield and resilience.

The synthesis of 2,2-dimethyl-3-(2-(1H-pyrazol-1-yl)phenyl)propanoic acid typically involves multi-step organic reactions, including Pd-catalyzed coupling and ester hydrolysis. Advanced techniques like microwave-assisted synthesis and flow chemistry are increasingly adopted to optimize yield and reduce waste, reflecting the principles of green synthesis. Analytical characterization methods such as NMR spectroscopy, HPLC, and mass spectrometry are essential for verifying its purity and structural integrity.

As the scientific community continues to explore bioactive small molecules, CAS No. 1898150-44-1 remains a compound of interest due to its versatility and potential applications. Its relevance to drug discovery, material science, and agrochemical development ensures its place in ongoing research initiatives. Future studies may focus on elucidating its mechanism of action in biological systems or optimizing its synthetic pathways for industrial-scale production.